Cas no 2172471-40-6 (5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172471-40-6
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 5760727
• PubChem ID: 165587156
• Update Time: 2025-05-19

5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1595648
• 2172471-40-6
• [5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]methanamine
• 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C9H18N4O/c1-3-9-8(7-10)11-12-13(9)5-4-6-14-2/h3-7,10H2,1-2H3
• InChI Key： UTEZGUNGKHOCJB-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(CN)N=N1)CC

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66Ų

Additional information on 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172471-40-6)

5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 2172471-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an ethyl group at the 5-position and a 3-methoxypropyl substituent at the 1-position of the triazole ring introduces unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The triazol-4-ylmethanamine moiety in the molecular structure suggests a potential role as a pharmacophore in drug design. Triazoles are well-documented for their antimicrobial, antifungal, and anti-inflammatory properties, often attributed to their ability to disrupt essential biological pathways in microorganisms. The 5-ethyl and 3-methoxypropyl groups may further modulate these effects by influencing solubility, metabolic stability, and binding affinity to target proteins or enzymes.

In recent years, there has been a surge in research focused on developing novel triazole derivatives with enhanced therapeutic profiles. The compound 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine has been explored in several preclinical studies for its potential applications in treating infectious diseases and inflammatory conditions. Its structural features align well with current trends in drug discovery, where modifications at key positions of heterocyclic scaffolds are employed to optimize bioactivity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The triazol-4-ylmethanamine core provides multiple reactive sites that can be further functionalized to create derivatives with tailored properties. For instance, modifications at the ethyl and 3-methoxypropyl positions could lead to compounds with improved pharmacokinetic profiles or enhanced target specificity. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic transformations, including cyclization reactions typical of triazole formation. The use of protective groups and precise reaction conditions is crucial to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing the environmental impact and cost associated with its production.

From a pharmacological perspective, the compound exhibits promising interactions with biological targets such as enzymes and receptors involved in pathogenic processes. Studies have shown that derivatives of this class can inhibit key enzymes responsible for microbial metabolism or interfere with host-pathogen interactions. The 5-ethyl and 3-methoxypropyl substituents may play a role in modulating these interactions by altering electronic distributions or steric hindrance around the binding site.

The potential applications of 5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine extend beyond infectious diseases. Its structural motifs are reminiscent of compounds known for their immunomodulatory effects, suggesting potential utility in treating autoimmune disorders or chronic inflammation. Additionally, its solubility profile makes it suitable for formulation into various drug delivery systems, enhancing bioavailability and therapeutic efficacy.

In conclusion,5-ethyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yldiamine (CAS No. 2172471) is a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of functional groups and biological activity makes it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for triazole derivatives, this compound is poised to play a pivotal role in shaping future treatments for diverse diseases.